Cas no 280-99-9 (3-Oxa-9-azabicyclo[3.3.1]nonane)

• Product name: 3-Oxa-9-azabicyclo[3.3.1]nonane
• CAS No: 280-99-9
• MF: C₇H₁₃NO
• MW: 127.18422
• CID: 282019
• PubChem ID: 15235176

3-Oxa-9-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azabicyclo[3.3.1]nonane
• 3-oxa-9-aza-bicyclo[3.3.1]nonane
• AGN-PC-00OLI4
• Ambcb4003104
• CTK1A6432
• EN300-82713
• PB38564
• SureCN272458
• D72966
• DTXSID60570350
• 3,9-oxaazabicyclo[3.3.1]nonane
• AKOS006353778
• 3-oxa-9-azabicyclo[3.3.1]nonane(SALTDATA: HCl)
• CS-0058470
• 280-99-9
• SCHEMBL272458
• DB-194233

• MDL： MFCD19217660
• Inchi： InChI=1S/C7H13NO/c1-2-6-4-9-5-7(3-1)8-6/h6-8H,1-5H2
• InChI Key： DVVZRIIREIUXSR-UHFFFAOYSA-N
• SMILES： C1CC2COCC(C1)N2

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26